Cas no 1147222-02-3 (1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride
• CAS No: 1147222-02-3
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• MDL: MFCD02253769
• CID: 1031767
• PubChem ID: 12687197
• Update Time: 2025-06-14

1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride
• PS-8933
• AB89890
• 1,3-Dimethylpyrazol-4-amine HCl
• MFCD02253769
• 1H-Pyrazol-4-amine, 1,3-dimethyl-, hydrochloride (1:1)
• DB-097722
• AM802955
• SCHEMBL1557971
• A894148
• 4-Amino-1,3-dimethyl-1H-pyrazole HCl
• 1,3-dimethyl-1H-pyrazol-4-aminehydrochloride
• 1,3-DIMETHYL-1H-PYRAZOL-4-AMINE HCL
• EN300-155587
• CL3439
• 4-Amino-1,3-dimethyl-1H-pyrazole hydrochloride
• Z1742055027
• 1147222-02-3
• 1,3-dimethylpyrazol-4-amine hydrochloride
• 1,3-dimethylpyrazol-4-amine;hydrochloride
• CS-0141734
• XVB22202
• 1,3-dimethyl-pyrazol-4-amine hydrochloride
• 1,3-DIMETHYL-1H-PYRAZOL-4-YLAMINE HYDROCHLORIDE
• AKOS004107406
• DTXSID10506902
• 1,3-Dimethyl-1H-pyrazol-4-amine--hydrogen chloride (1/1)
• ZDOGXPGAEYKUJK-UHFFFAOYSA-N

• MDL： MFCD02253769
• Inchi： 1S/C5H9N3.ClH/c1-4-5(6)3-8(2)7-4;/h3H,6H2,1-2H3;1H
• InChI Key： ZDOGXPGAEYKUJK-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 147.0563250g/mol
• Monoisotopic Mass: 147.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride

Recent Advances in the Study of 1,3-Dimethyl-1H-pyrazol-4-amine Hydrochloride (CAS: 1147222-02-3)

The compound 1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride (CAS: 1147222-02-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its pyrazole core, has shown promising potential in various therapeutic applications, including kinase inhibition and antimicrobial activity. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and expand its utility in drug discovery.

One of the key advancements in the study of this compound is its role as a building block in the synthesis of novel kinase inhibitors. Researchers have demonstrated that 1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride can be efficiently functionalized to target specific kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and hematologic malignancies. The study reported improved potency and selectivity profiles compared to earlier analogs, underscoring the compound's versatility in medicinal chemistry.

In addition to its applications in kinase inhibition, recent investigations have explored the antimicrobial properties of 1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride. A study conducted by a European research consortium revealed its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis was identified as a key mechanism, offering a potential avenue for the development of new antibiotics. These findings were corroborated by in vitro and in vivo experiments, which showed significant reductions in bacterial load and minimal cytotoxicity to mammalian cells.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Preliminary studies have indicated that derivatives of 1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride may modulate neurotransmitter receptors, such as GABA_A and NMDA receptors, which are critical targets for treating neurological disorders. A 2022 patent application disclosed a series of analogs designed to enhance blood-brain barrier permeability, with promising results in animal models of epilepsy and neuropathic pain. These developments highlight the compound's broad applicability across diverse therapeutic areas.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride derivatives. Recent pharmacokinetic studies have identified issues related to metabolic stability and oral bioavailability, prompting researchers to explore prodrug strategies and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the translation of preclinical findings into clinical trials.

In conclusion, 1,3-Dimethyl-1H-pyrazol-4-amine hydrochloride (CAS: 1147222-02-3) represents a versatile scaffold with significant potential in drug discovery. Its applications span kinase inhibition, antimicrobial therapy, and CNS drug development, driven by ongoing structural and pharmacological optimization. Future research will likely focus on overcoming existing challenges and expanding its therapeutic repertoire, solidifying its role in the next generation of pharmaceutical agents.